Cas no 1807912-19-1 (rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans)
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans Chemical and Physical Properties
Names and Identifiers
-
- rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans
-
- Inchi: 1S/C11H18N4O/c1-6-10(7(2)15(4)13-6)11-8(12)5-9(16)14(11)3/h8,11H,5,12H2,1-4H3/t8-,11-/m1/s1
- InChI Key: JSRKDMFDGDISFS-LDYMZIIASA-N
- SMILES: N1(C)[C@@H](C2=C(C)N(C)N=C2C)[C@H](N)CC1=O
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1267342-0.05g |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95% | 0.05g |
$174.0 | 2023-06-08 | |
| Enamine | EN300-1267342-0.1g |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95% | 0.1g |
$257.0 | 2023-06-08 | |
| Enamine | EN300-1267342-0.25g |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95% | 0.25g |
$367.0 | 2023-06-08 | |
| Enamine | EN300-1267342-0.5g |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95% | 0.5g |
$579.0 | 2023-06-08 | |
| Enamine | EN300-1267342-1.0g |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95% | 1g |
$743.0 | 2023-06-08 | |
| Enamine | EN300-1267342-2.5g |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95% | 2.5g |
$1454.0 | 2023-06-08 | |
| Enamine | EN300-1267342-5.0g |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95% | 5g |
$2152.0 | 2023-06-08 | |
| Enamine | EN300-1267342-10.0g |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95% | 10g |
$3191.0 | 2023-06-08 | |
| Enamine | EN300-1267342-50mg |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95.0% | 50mg |
$174.0 | 2023-10-02 | |
| Enamine | EN300-1267342-100mg |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one |
1807912-19-1 | 95.0% | 100mg |
$257.0 | 2023-10-02 |
rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans
Professional Introduction to Rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS No. 1807912-19-1)
Rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1807912-19-1, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study in medicinal chemistry and drug discovery.
The molecular structure of Rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one features a pyrrolidinone core appended with a trimethylpyrazole moiety, which contributes to its complex interactions with biological targets. The stereochemistry at the 4R and 5S positions is particularly noteworthy, as it influences the compound's binding affinity and selectivity. This precise three-dimensional arrangement is often critical in determining the efficacy and safety of potential therapeutic agents.
In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with various diseases. The pyrrolidinone scaffold is well-documented for its role in drug development, owing to its ability to engage with a wide range of biological targets, including enzymes and receptors. The incorporation of the trimethylpyrazole group further enhances the compound's pharmacological profile, potentially offering advantages such as improved solubility and metabolic stability.
One of the most compelling aspects of Rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one is its potential as a lead compound for further drug development. Researchers have leveraged computational methods and high-throughput screening techniques to identify derivatives of this molecule that may exhibit enhanced activity or reduced toxicity. These efforts have led to several promising candidates that are currently undergoing further investigation in preclinical studies.
The biological activity of this compound has been explored in various contexts, including its interaction with enzymes such as kinases and phosphodiesterases. Preliminary studies suggest that Rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one may exhibit inhibitory effects on certain targets, which could make it relevant for treating conditions such as inflammation or metabolic disorders. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, raising possibilities for its use in neuropharmacological applications.
The synthesis of Rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including chiral resolution techniques and transition-metal-catalyzed reactions, have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precise structural control in pharmaceutical development.
As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents. The pharmacological potential of Rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-yll)pyrrolidinone aligns well with current trends in drug discovery, which emphasize targeted therapy and personalized medicine. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers aim to unlock the full therapeutic potential of this compound and related derivatives.
The future prospects for Rac-(4R,5S)-4-amino-l-methyl-S-trimethyl-lH-pyrazol-S-yI-pyrrolidin-Z-one are bright, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating laboratory findings into tangible benefits for patients. As research progresses, this compound is poised to play a significant role in the development of next-generation therapeutics.
1807912-19-1 (rac-(4R,5S)-4-amino-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)